Cas no 1374651-59-8 (1-(Thietan-3-yl)hydrazine 2HCl)

• Product Name: 1-(Thietan-3-yl)hydrazine 2HCl
• CAS No: 1374651-59-8
• MF: C₃H₁₀Cl₂N₂S
• MW: 177.095897197723
• MDL: MFCD22380552
• CID: 1252135
• PubChem ID: 71744180
• Update Time: 2025-05-20

1-(Thietan-3-yl)hydrazine 2HCl Chemical and Physical Properties

Names and Identifiers

• thietan-3-ylhydrazine,dihydrochloride
• dihydrochloride
• thietan-3-ylhydrazine
• 1-(Thietan-3-yl)hydrazine 2HCl
• CS-0214884
• EN300-2009507
• AS-45800
• MFCD22380552
• Thietan-3-ylhydrazine dihydrochloride
• 1374651-59-8
• 1-(thietan-3-yl)hydrazine dihydrochloride
• DTXSID30857423
• AKOS027251621
• (thietan-3-yl)hydrazine dihydrochloride
• AB91364
• Thietan-3-ylhydrazinedihydrochloride
• BL010352
• thietan-3-ylhydrazine;dihydrochloride
• (Thietan-3-yl)hydrazine--hydrogen chloride (1/2)

• MDL： MFCD22380552
• Inchi： 1S/C3H8N2S.2ClH/c4-5-3-1-6-2-3;;/h3,5H,1-2,4H2;2*1H
• InChI Key： HJTPAXBTTAPLGD-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1CC(C1)NN

Computed Properties

• Exact Mass: 175.9941749g/mol
• Monoisotopic Mass: 175.9941749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 44.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.4Ų

Additional information on 1-(Thietan-3-yl)hydrazine 2HCl

1-(Thietan-3-yl)hydrazine 2HCl: A Comprehensive Overview

The compound with CAS No. 1374651-59-8, commonly referred to as 1-(Thietan-3-yl)hydrazine 2HCl, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a thietane ring with a hydrazine moiety, making it a versatile building block for various chemical reactions and applications.

Thietane, a saturated four-membered ring containing one oxygen atom, is a key structural component of this compound. The thietane ring imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity and functionality. The hydrazine group, on the other hand, is known for its ability to participate in a wide range of chemical transformations, including nucleophilic additions, cycloadditions, and condensation reactions. The combination of these two groups in 1-(Thietan-3-yl)hydrazine 2HCl creates a molecule with exceptional versatility and potential for further modification.

Recent studies have highlighted the importance of 1-(Thietan-3-yl)hydrazine 2HCl in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor for the synthesis of bioactive compounds, particularly in the context of drug discovery. For instance, the hydrazine moiety has been utilized in the synthesis of heterocyclic compounds that exhibit promising anti-inflammatory and antioxidant properties. These findings underscore the potential of this compound as a valuable intermediate in medicinal chemistry.

In addition to its pharmaceutical applications, 1-(Thietan-3-yl)hydrazine 2HCl has also found utility in materials science. The thietane ring's ability to undergo ring-opening reactions under specific conditions has made it an attractive candidate for the synthesis of advanced polymers and materials with tailored properties. Recent advancements in polymer chemistry have demonstrated the feasibility of using this compound as a monomer for producing high-performance polymers with enhanced mechanical and thermal stability.

The synthesis of 1-(Thietan-3-yl)hydrazine 2HCl involves a multi-step process that typically begins with the preparation of thietane derivatives. The subsequent introduction of the hydrazine group requires precise control over reaction conditions to ensure optimal yields and purity. Researchers have recently developed more efficient synthetic routes that minimize waste and improve overall sustainability. These innovations are expected to facilitate large-scale production of this compound for various industrial applications.

From an environmental perspective, 1-(Thietan-3-yl)hydrazine 2HCl has been studied for its potential role in green chemistry initiatives. Its use as a catalyst or reagent in environmentally friendly chemical transformations aligns with global efforts to reduce ecological footprints in industrial processes. Preliminary results indicate that this compound can significantly enhance reaction efficiency while reducing energy consumption and hazardous byproducts.

In conclusion, 1-(Thietan-3-yl)hydrazine 2HCl (CAS No. 1374651-59-8) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in modern chemical research. As ongoing investigations continue to uncover new potentials for this compound, its role in driving innovation across industries is likely to expand further.